Cas no 1782714-45-7 (3-(5-Chlorothiophen-3-yl)propanoic acid)

• Product Name: 3-(5-Chlorothiophen-3-yl)propanoic acid
• CAS No: 1782714-45-7
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 5736508
• PubChem ID: 82656176
• Update Time: 2025-09-19

3-(5-Chlorothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1782714-45-7
• EN300-1457354
• 3-(5-Chlorothiophen-3-yl)propanoicacid
• 3-(5-Chlorothiophen-3-yl)propanoic acid
• 3-Thiophenepropanoic acid, 5-chloro-

• Inchi： 1S/C7H7ClO2S/c8-6-3-5(4-11-6)1-2-7(9)10/h3-4H,1-2H2,(H,9,10)
• InChI Key： BYHQUADDJUYNHA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CCC(=O)O

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±27.0 °C(Predicted)
• pka: 4.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides